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Compound of Interest

Compound Name: Adipic acid-d10

Cat. No.: B128205

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the information typically found on a
Certificate of Analysis (CoA) for Adipic acid-d10. Adipic acid-d10, the deuterated form of
adipic acid, serves as a crucial internal standard in quantitative analytical methods such as
NMR, GC-MS, and LC-MS, aiding in the precise quantification of its non-labeled counterpart in
various matrices.[1] This document outlines the key chemical and physical properties, details
common analytical testing methodologies, and presents data in a clear, structured format to
support its application in research and drug development.

Chemical and Physical Properties

A thorough understanding of the fundamental properties of Adipic acid-d10 is essential for its
proper handling, storage, and application. The following tables summarize the key identifiers
and physicochemical characteristics of this stable isotope-labeled compound.
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Identifier

Value

Chemical Name

Hexanedioic acid-d10

Synonym(s) Deuterated adipic acid

CAS Number 25373-21-1[2][3][4]

Molecular Formula Ce6D1004][3]

Linear Formula DO2C(CD2)aC02D[2]

Molecular Weight 156.20 g/mol [2][3]

InChl Key WNLRTRBMVRJINCN-YQMDOBQVSA-N[2]

Physicochemical Property Value
Form Solid[2][5]
Appearance White crystalline powder[6][7][8]
Melting Point 151-154 °C[2][5]
Boiling Point 265 °C at 100 mmHg[2][5]
Very soluble in methanol and ethanol; soluble in
Solubility acetone and acetic acid; slightly soluble in water

and cyclohexane.[7][8]

Isotopic Purity

=98 atom % D[2][5]

Mass Shift

M+10[2]

Analytical Testing and Experimental Protocols

The quality and purity of Adipic acid-d10 are confirmed through a series of analytical tests.
While specific parameters may vary by manufacturer and batch, the following sections detail
the general methodologies employed.

Purity Determination by Titration
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An assay to determine the chemical purity of adipic acid can be performed via titration.
Experimental Protocol:

o Sample Preparation: Accurately weigh approximately 60 mg of Adipic Acid and dissolve it in
50 mL of water.[9]

« Titration: Add 0.2 mL of phenolphthalein as an indicator.[9] Titrate the solution with a
standardized 0.1 N sodium hydroxide solution until a persistent pale pink endpoint is
achieved.[9]

o Calculation: Each milliliter of 0.1 N sodium hydroxide is equivalent to 7.31 mg of CeH1004.[9]

Sample Preparation Titration Data Analysis

Weigh ~60mg Adipic Acid }——{ Dissolve in 50mL Water }»—h{ Add Phenolphthalein }—» Titrate with 0.1N NaOH }—»

Observe Pale Pink Endpoint }»—l»

Calculate Purity

Click to download full resolution via product page

Titration workflow for purity assessment.

Isotopic Purity by Mass Spectrometry

Mass spectrometry (MS) is employed to confirm the isotopic enrichment of deuterium in Adipic
acid-d10.

Experimental Protocol:

o Sample Introduction: The sample is introduced into the mass spectrometer, typically after
separation by gas chromatography (GC) or liquid chromatography (LC).

 lonization: The molecules are ionized, for example, by electrospray ionization (ESI) in LC-
MS, which would likely produce a deprotonated molecular ion [M-H]~.[10]

e Mass Analysis: The mass-to-charge ratio (m/z) of the ions is measured. For Adipic acid-
d10, the deprotonated molecular ion would be expected at approximately m/z 155.
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» Data Interpretation: The mass spectrum is analyzed to determine the relative abundance of
the deuterated species compared to any residual non-deuterated adipic acid (expected [M-
H]~ at m/z 145) and other isotopic variants.[10]

Sample Handling Mass Spectrometry Data Processing

Sample Injection (GC/LC) }»—I»{ lonization (e.g., ESI) H Mass Analysis }—b{ lon Detection }»—I»{ Generate Mass Spectrum }—b{ Determine Isotopic Purity
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Mass spectrometry workflow for isotopic purity.

Structural Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy

NMR spectroscopy is a powerful tool for confirming the molecular structure and the positions of
deuterium labeling.

Experimental Protocol:

o Sample Preparation: A small amount of the Adipic acid-d10 is dissolved in a suitable
deuterated solvent (e.g., D20).

» Data Acquisition: *H NMR and 3C NMR spectra are acquired. In the *H NMR spectrum of
fully deuterated Adipic acid-d10, the proton signals corresponding to the carbon backbone
should be absent or significantly diminished.

o Spectral Analysis: The absence of proton signals at chemical shifts corresponding to the
methylene groups (typically around 1.5-2.2 ppm for adipic acid) confirms the high degree of
deuteration.[11] The 13C NMR spectrum will show signals for the carboxyl and methylene
carbons.
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NMR Data Acquisition

Sample Preparation Acquire 13C NMR Spectrum Spectral Analysis
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NMR spectroscopy workflow for structural confirmation.

Impurity Profile

A Certificate of Analysis will also typically report the presence and quantity of any significant
impurities. For adipic acid, common process-related impurities include glutaric acid and
succinic acid.[3] These are often analyzed by chromatographic methods such as HPLC or GC-
MS.

Potential Impurity Typical Analytical Method
Glutaric Acid HPLC, GC-MS[10]
Succinic Acid HPLC, GC-MSJ[10]

Safety and Handling

Adipic acid is a mild skin irritant.[7] Standard laboratory safety precautions, including the use of
personal protective equipment, should be followed when handling Adipic acid-d10. For
detailed safety information, refer to the Safety Data Sheet (SDS) provided by the manufacturer.

This technical guide is intended to provide a representative overview of the data and
methodologies associated with a Certificate of Analysis for Adipic acid-d10. For specific lot
information, always refer to the CoA provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. medchemexpress.com [medchemexpress.com]

o 2. & _-d10 98 atom % D | Sigma-Aldrich [sigmaaldrich.com]

¢ 3. pharmaffiliates.com [pharmaffiliates.com]

e 4. pharmaffiliates.com [pharmaffiliates.com]

e 5.0 _f-d10 98 atom % D | Sigma-Aldrich [sigmaaldrich.com]

e 6. Adipic Acid | C6H1004 | CID 196 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 7. Adipic acid - Wikipedia [en.wikipedia.org]

o 8. Characteristics and Applications of Adipic Acid - Shanghai Douwin Chemical Co.,Ltd.
[douwin-chem.com]

e 9. Adipic Acid [drugfuture.com]
e 10. pragolab.cz [pragolab.cz]
e 11. bmse000424 Adipic Acid at BMRB [bmrb.io]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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